Cas no 55715-01-0 (h-ile-arg-oh acetate salt)

• Product Name: h-ile-arg-oh acetate salt
• CAS No: 55715-01-0
• MF: C₁₂H₂₅N₅O₃
• MW: 287.358602285385
• MDL: MFCD06795776
• CID: 944391
• PubChem ID: 90473494
• Update Time: 2025-07-15

h-ile-arg-oh acetate salt Chemical and Physical Properties

Names and Identifiers

• h-ile-arg-oh acetate salt
• H-ILE-ARG-OH
• H-Ile-Arg-OH Acetate
• 55715-01-0
• MFCD06795776
• acetic acid;(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid

• MDL： MFCD06795776
• Inchi： 1S/C12H25N5O3/c1-3-7(2)9(13)10(18)17-8(11(19)20)5-4-6-16-12(14)15/h7-9H,3-6,13H2,1-2H3,(H,17,18)(H,19,20)(H4,14,15,16)
• InChI Key： HYXQKVOADYPQEA-UHFFFAOYSA-N
• SMILES： CCC(C(C(NC(C(=O)O)CCCNC(=N)N)=O)N)C

Computed Properties

• Exact Mass: 287.196
• Monoisotopic Mass: 287.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.2
• Topological Polar Surface Area: 157A^2

h-ile-arg-oh acetate salt Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on h-ile-arg-oh acetate salt

Introduction to H-Ile-Arg-OH Acetate Salt (CAS No. 55715-01-0)

H-Ile-Arg-OH acetate salt, chemically known by its CAS number 55715-01-0, is a significant compound in the field of pharmaceutical and biochemical research. This compound, featuring a sequence of amino acids derived from Isoleucine and Arginine, has garnered attention for its potential applications in drug development and bioactive peptide synthesis. The addition of an acetic acid salt form enhances its solubility and stability, making it a valuable intermediate in various synthetic processes.

The structure of H-Ile-Arg-OH acetate salt consists of a dipeptide moiety linked by an amide bond, with the terminal amino group converted into an hydroxyl group. This modification imparts unique chemical properties that make it suitable for various biochemical interactions. Recent studies have highlighted its role in modulating enzymatic activities and cellular signaling pathways, particularly in the context of inflammation and immune response.

In the realm of drug discovery, H-Ile-Arg-OH acetate salt has been explored as a precursor for more complex peptide-based therapeutics. Its ability to act as a building block for larger peptides has been leveraged in the design of novel antibiotics and antiviral agents. For instance, researchers have utilized this compound to develop synthetic peptides that mimic natural antimicrobial sequences, demonstrating promising results in preliminary in vitro assays.

The compound's significance extends to its application in proteomics and mass spectrometry. Due to its well-defined molecular weight and high purity, H-Ile-Arg-OH acetate salt serves as an excellent standard for calibration and validation of analytical techniques. This has been particularly useful in identifying and quantifying peptides in complex biological samples, thereby aiding in the understanding of protein-protein interactions and metabolic pathways.

Recent advancements in computational chemistry have further enhanced the utility of H-Ile-Arg-OH acetate salt. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict its behavior in different environments, providing insights into its potential binding modes with target proteins. These computational studies have complemented experimental approaches, leading to a more comprehensive understanding of its biochemical properties.

The pharmaceutical industry has also shown interest in H-Ile-Arg-OH acetate salt for its potential role as a pharmacophore. By incorporating this dipeptide sequence into drug candidates, researchers aim to enhance bioavailability and reduce systemic toxicity. Preliminary clinical trials have suggested that derivatives of this compound exhibit favorable pharmacokinetic profiles, making them attractive candidates for further development.

Beyond its therapeutic applications, H-Ile-Arg-OH acetate salt has found utility in agricultural biotechnology. Its ability to stimulate plant growth hormones has been explored in developing eco-friendly fertilizers. These fertilizers leverage the compound's biochemical properties to enhance nutrient uptake and stress resistance in crops, contributing to sustainable agricultural practices.

The synthesis of H-Ile-Arg-OH acetate salt involves sophisticated chemical methodologies that ensure high yield and purity. Solid-phase peptide synthesis (SPPS) is a commonly employed technique for its production, allowing for precise control over peptide length and sequence fidelity. This methodological rigor ensures that the final product meets the stringent requirements of pharmaceutical applications.

The safety profile of H-Ile-Arg-OH acetate salt is another critical aspect that has been extensively studied. Toxicological assessments have demonstrated its low toxicity profile, making it suitable for both laboratory research and potential clinical use. These studies have included acute toxicity tests, chronic exposure evaluations, and genotoxicity screenings, all of which have yielded reassuring results regarding its safety.

In conclusion, H-Ile-Arg-OH acetate salt (CAS No. 55715-01-0) is a multifaceted compound with broad applications across pharmaceuticals, biotechnology, and analytical chemistry. Its unique structural properties and biochemical interactions make it a valuable tool for researchers seeking to develop novel therapeutics and understand complex biological systems. As ongoing research continues to uncover new applications for this compound, its importance is likely to grow further within the scientific community.